Cas no 13078-80-3 (2-(2-Chlorophenyl)ethylamine)

• Product Name: 2-(2-Chlorophenyl)ethylamine
• CAS No: 13078-80-3
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• MDL: MFCD00008185
• CID: 49021
• PubChem ID: 87566397
• Update Time: 2025-04-18

2-(2-Chlorophenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chlorophenyl)ethanamine
• 2-Chlorophenethylamine
• 2-(2-Chlorophenyl)ethylamine
• 1-AMINO-2-(2-CHLOROPHENYL)ETHANE
• 2'-Chlorophenethylamine
• OCPAM
• TIMTEC-BB SBB004022
• RARECHEM AL BW 0049
• 2-CHLOROPHENETYLAMINE
• O-CHLOROPHENETHYLAMINE
• 2-chloro-2-phenethylamine
• 2-Chlorobenzeneethanamine
• O-CHLORO-β-PHENYLETHYLAMINE
• 2-(ortho-chlorophenyl)ethylamine
• CS-W019353
• BDBM50241030
• 2-(2-chlorophenyl)-ethylamine
• 2-(2-chlorophenyl)ethan-1-amine
• FS-1192
• A-phenylethylamine
• CHEMBL407939
• 2-chloro-phenethylamine
• 2-chloro-benzeneethanamine
• J-505591
• 2-(2-Chlorophenyl)ethylamine, 95%
• PHENETHYLAMINE, O-CHLORO-
• AC-6667
• 2-(O-Chlorophenyl)ethylamine
• 2-(2-Chlorphenyl)-ethylamin
• AKOS000158359
• Benzeneethanamine, 2-chloro-
• UNII-HS4BM7QJE4
• SY013460
• 2-(2-chloro-phenyl)-ethylamine
• 3-(4-acetyl-phenyl)-2-amino-propionicacidhydrochloride
• Z285143744
• InChI=1/C8H10ClN/c9-8-4-2-1-3-7(8)5-6-10/h1-4H,5-6,10H2
• ortho-chlorophenethylamine
• 13078-80-3
• NS00024126
• RZBOMSOHMOVUES-UHFFFAOYSA-
• EINECS 235-982-1
• MFCD00008185
• [2-(2-chlorophenyl)ethyl]amine
• (2-Chlorobenzyl)methylamine
• o-Chloro-
• n-2-chlorobenzylmethylamine
• 2-(2-Chlorophenyl)ethanamine #
• SCHEMBL266281
• DTXSID30156741
• EN300-54388
• FT-0608459
• HS4BM7QJE4
• DB-020951

• MDL： MFCD00008185
• Inchi： 1S/C8H10ClN/c9-8-4-2-1-3-7(8)5-6-10/h1-4H,5-6,10H2
• InChI Key： RZBOMSOHMOVUES-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CCN

Computed Properties

• Exact Mass: 155.05000
• Monoisotopic Mass: 155.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 26A^2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.106 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 120°C/15mmHg(lit.)
• Flash Point: Degrees Fahrenheit:228.2°F
  Degrees Celsius:109°C
  
• Refractive Index: n20/D 1.551(lit.)
• PSA: 26.02000
• LogP: 2.54150
• Solubility: Not determined

2-(2-Chlorophenyl)ethylamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2735 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT, IRRITANT-HARMFUL
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides